Cas no 61834-24-0 (Methyl 4,5-dimethyl-2-furoate)

• Product Name: Methyl 4,5-dimethyl-2-furoate
• CAS No: 61834-24-0
• Molecular Formula: C₈H₁₀O₃
• Molecular Weight: 154.16300
• MDL: MFCD06203715
• CID: 465070
• PubChem ID: 13555837

Methyl 4,5-dimethyl-2-furoate Properties

Names and Identifiers

• 2-Furancarboxylic acid, 4,5-dimethyl-, methyl ester
• methyl 4,5-dimethylfuran-2-carboxylate
• 4,5-Dimethyl-furan-2-carbonsaeure-methylester
• 4,5-dimethyl-furan-2-carboxylic acid methyl ester
• methyl 4,5-dimethyl-2-furoate
• 61834-24-0
• methyl4,5-dimethyl-2-furoate
• MFCD06203715
• AKOS006293998
• LS-07487
• SCHEMBL20188651
• CS-0331618
• DTXSID50543730

• MDL： MFCD06203715
• InChIKey： WJWPDGWSQADZFK-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H10O3/c1-5-4-7(8(9)10-3)11-6(5)2/h4H,1-3H3
• SMILES： CC1=C(OC(=C1)C(=O)OC)C

Computed Properties

• Exact Mass: 154.06300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 154.062994177g/mol
• Heavy Atom Count: 11
• Complexity: 155
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• LogP: 1.68300
• PSA: 39.44000